Cas no 1207005-44-4 (N-2-(4-methoxyphenyl)ethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxamide)

• Product Name: N-2-(4-methoxyphenyl)ethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxamide
• CAS No: 1207005-44-4
• MF: C₁₈H₁₉N₃O₃
• MW: 325.361764192581
• CID: 6472479
• Update Time: 2025-05-20

N-2-(4-methoxyphenyl)ethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(4-methoxyphenyl)ethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxamide
• N-[2-(4-methoxyphenyl)ethyl]-3-oxo-2,4-dihydroquinoxaline-1-carboxamide

• Inchi： 1S/C18H19N3O3/c1-24-14-8-6-13(7-9-14)10-11-19-18(23)21-12-17(22)20-15-4-2-3-5-16(15)21/h2-9H,10-12H2,1H3,(H,19,23)(H,20,22)
• InChI Key： YBDQDUWDVYKGNH-UHFFFAOYSA-N
• SMILES： N1(C(NCCC2=CC=C(OC)C=C2)=O)C2=C(C=CC=C2)NC(=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-2-(4-methoxyphenyl)ethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxamide

N-2-(4-Methoxyphenyl)ethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxamide: A Comprehensive Overview

The compound CAS No. 1207005-44-4, also known as N-2-(4-methoxyphenyl)ethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxamide, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of quinoxaline derivatives, which have been extensively studied for their unique chemical properties and biological activities. The structure of this molecule includes a quinoxaline core with substituents that enhance its functionality and reactivity.

Recent studies have highlighted the importance of quinoxaline derivatives in drug discovery and development. The presence of the methoxyphenyl group in this compound introduces electronic effects that can modulate its interaction with biological systems. Researchers have demonstrated that such substitutions can significantly influence the compound's pharmacokinetic properties, making it a promising candidate for therapeutic applications. For instance, investigations into its bioavailability and metabolism have shown potential for improved drug delivery systems.

The synthesis of N-2-(4-methoxyphenyl)ethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxamide involves a series of multi-step reactions that require precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic processes have been employed to optimize the production of this compound. These methods not only enhance efficiency but also reduce environmental impact, aligning with current trends toward sustainable chemistry practices.

In terms of applications, this compound has shown promise in the field of materials science. Its structural features make it suitable for use in the development of advanced materials such as polymers and composites. For example, studies have explored its role in creating biocompatible materials for medical devices and implants. The compound's ability to form stable structures under physiological conditions has been a key focus in recent research.

The biological evaluation of this compound has revealed interesting insights into its potential therapeutic uses. Preclinical studies have demonstrated its activity against various disease models, including cancer and neurodegenerative disorders. Researchers have particularly noted its ability to modulate key cellular pathways involved in these conditions. Furthermore, investigations into its toxicological profile suggest that it may exhibit lower toxicity compared to existing drugs in certain therapeutic categories.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in characterizing this compound's structure and purity. These methods provide detailed insights into the molecular architecture and help ensure the quality of the synthesized product. Additionally, computational chemistry tools have been utilized to predict the compound's behavior in different chemical environments, aiding in its optimization for specific applications.

In conclusion, CAS No. 1207005-44-4, or N-2-(4-methoxyphenyl)ethyl-3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxamide, represents a valuable addition to the arsenal of compounds available for chemical innovation. Its unique properties and versatile applications make it a subject of ongoing research interest across multiple disciplines. As scientific advancements continue to unfold, this compound is poised to play an increasingly significant role in both academic and industrial settings.